Cas no 2363780-03-2 (4-bromo-2-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)pyrimidine)

• Product Name: 4-bromo-2-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)pyrimidine
• CAS No: 2363780-03-2
• MF: C₈H₁₁BrN₄
• MW: 251.153033494949
• CID: 6824294
• PubChem ID: 172402623
• Update Time: 2025-03-01

4-bromo-2-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)pyrimidine Chemical and Physical Properties

Names and Identifiers

• CS-22367
• 2363780-03-2
• 4-bromo-2-(piperazin-1-yl-2,2,3,3,5,5,6,6-d8)pyrimidine

• Inchi： 1S/C8H11BrN4/c9-7-1-2-11-8(12-7)13-5-3-10-4-6-13/h1-2,10H,3-6H2/i3D2,4D2,5D2,6D2
• InChI Key： UPYVVYJYSOBJAS-SQUIKQQTSA-N
• SMILES： BrC1=CC=NC(=N1)N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 250.06692Da
• Monoisotopic Mass: 250.06692Da
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų